Cas no 2090852-37-0 (2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid)

2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid is a brominated triazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its structural features, including the 1,2,4-triazole core and the 3-bromophenyl substituent, enhance its utility in cross-coupling reactions and as a building block for heterocyclic compounds. The presence of both the triazole and carboxylic acid moieties allows for further derivatization, enabling applications in drug discovery and material science. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it suitable for use in targeted synthetic pathways, particularly in the development of pharmacologically active molecules.

2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid structure

2090852-37-0 structure

Product Name:2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid

CAS No:2090852-37-0

MF:C₁₀H₈BrN₃O₂

MW:282.093420982361

CID:5057558

Update Time:2025-05-26

2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid
- 2-[3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl]acetic acid
- 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid
- Inchi： 1S/C10H8BrN3O2/c11-7-3-1-2-6(4-7)10-12-8(13-14-10)5-9(15)16/h1-4H,5H2,(H,15,16)(H,12,13,14)
- InChI Key： ABCKQFIWCHJXSM-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=NNC(CC(=O)O)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 264
XLogP3: 1.8
Topological Polar Surface Area: 78.9

2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B168646-100mg	2-(3-(3-bromophenyl)-1h-1,2,4-triazol-5-yl)acetic acid	2090852-37-0		100mg	$ 95.00	2022-06-07
TRC	B168646-500mg	2-(3-(3-bromophenyl)-1h-1,2,4-triazol-5-yl)acetic acid	2090852-37-0		500mg	$ 365.00	2022-06-07
TRC	B168646-1g	2-(3-(3-bromophenyl)-1h-1,2,4-triazol-5-yl)acetic acid	2090852-37-0		1g	$ 570.00	2022-06-07
Life Chemicals	F1907-2267-0.25g	2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid	2090852-37-0	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-2267-0.5g	2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid	2090852-37-0	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-2267-1g	2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid	2090852-37-0	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-2267-2.5g	2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid	2090852-37-0	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-2267-5g	2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid	2090852-37-0	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-2267-10g	2-(3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid	2090852-37-0	95%+	10g	$1684.0	2023-09-07

2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid Related Literature

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Additional information on 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid

Comprehensive Overview of 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 2090852-37-0)

2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 2090852-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their broad-spectrum biological activities. The presence of a bromophenyl moiety and an acetic acid functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for triazole-based compounds has surged, driven by their efficacy in addressing challenges such as drug-resistant infections and chronic diseases. The compound 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid is often discussed in forums and scientific literature alongside keywords like "triazole synthesis", "bromophenyl derivatives", and "acetic acid applications". Its CAS number, 2090852-37-0, is frequently searched in chemical databases, highlighting its relevance in modern research.

One of the key advantages of this compound lies in its structural adaptability. The 1,2,4-triazole core is known for its ability to interact with various biological targets, while the bromine atom enhances its reactivity in cross-coupling reactions. This makes 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid a valuable building block for medicinal chemistry and material science. Additionally, its carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid typically involves multi-step reactions, including cyclization and bromination processes. Researchers often optimize these methods to improve yield and purity, as these factors are critical for its application in high-value industries. The compound's stability under standard conditions and solubility in common organic solvents further contribute to its practicality in laboratory settings.

From an SEO perspective, queries related to "triazole acetic acid derivatives" and "bromophenyl triazole synthesis" are trending, reflecting the growing interest in this compound. Its potential role in addressing global health challenges, such as antimicrobial resistance and cancer therapy, has also made it a hot topic in scientific discussions. Furthermore, the compound's compatibility with green chemistry principles aligns with the increasing focus on sustainable research practices.

In conclusion, 2-(3-(3-Bromophenyl)-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 2090852-37-0) represents a promising area of study for chemists and biologists alike. Its unique combination of functional groups and reactivity profiles positions it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover its full potential, this compound is likely to remain a focal point in the scientific community.